Cas no 1314970-83-6 (2-(1-methylcyclopropyl)prop-2-enoic acid)

• Product Name: 2-(1-methylcyclopropyl)prop-2-enoic acid
• CAS No: 1314970-83-6
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 5981271
• PubChem ID: 22184034
• Update Time: 2025-06-28

2-(1-methylcyclopropyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylcyclopropyl)prop-2-enoic acid
• AKOS006387303
• SCHEMBL2999697
• 1314970-83-6
• EN300-1847747

• Inchi： 1S/C7H10O2/c1-5(6(8)9)7(2)3-4-7/h1,3-4H2,2H3,(H,8,9)
• InChI Key： SFBQORQCNCUDCA-UHFFFAOYSA-N
• SMILES： OC(C(=C)C1(C)CC1)=O

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2-(1-methylcyclopropyl)prop-2-enoic acid

2-(1-Methylcyclopropyl)Prop-2-Enoic Acid: A Comprehensive Overview

The compound with CAS No. 1314970-83-6, commonly referred to as 2-(1-methylcyclopropyl)prop-2-enoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with an enoic acid group, making it a versatile building block for various applications.

2-(1-Methylcyclopropyl)prop-2-enoic acid has been extensively studied for its potential in drug discovery. Recent research has highlighted its ability to modulate key biological pathways, particularly in the context of inflammatory diseases and cancer. The cyclopropane ring introduces a rigid structure that enhances the molecule's stability and bioavailability, making it an attractive candidate for therapeutic agents. For instance, studies have shown that this compound can inhibit the activity of certain enzymes involved in inflammation, potentially offering a novel approach to treating conditions like arthritis and neurodegenerative disorders.

In addition to its pharmacological applications, 2-(1-methylcyclopropyl)prop-2-enoic acid has also found utility in materials science. Its enoic acid group enables it to participate in various polymerization reactions, leading to the development of advanced materials with tailored properties. Researchers have explored its use in creating biodegradable polymers, which hold promise for sustainable packaging and biomedical applications. The compound's ability to form stable cross-links during polymerization has been particularly advantageous in this context.

Recent advancements in synthetic chemistry have further expanded the potential of 2-(1-methylcyclopropyl)prop-2-enoic acid. Novel synthesis methods, including catalytic asymmetric synthesis and bio-inspired approaches, have been developed to enhance the efficiency and scalability of its production. These innovations not only reduce the environmental footprint of manufacturing but also pave the way for larger-scale applications in industries ranging from agriculture to electronics.

The structural uniqueness of 2-(1-methylcyclopropyl)prop-2-enoic acid also lends itself to applications in agrochemicals. Its ability to act as a plant growth regulator has been explored in recent studies, with promising results indicating potential use in enhancing crop yields and stress resistance. This dual functionality—simultaneously serving as a chemical building block and an active ingredient—underscores the compound's versatility and significance in modern chemistry.

Looking ahead, the continued exploration of 2-(1-methylcyclopropyl)prop-2-enoic acid is expected to unlock even more innovative applications. Collaborative efforts between academia and industry are driving research into its potential as a precursor for advanced materials and as a therapeutic agent. With ongoing advancements in computational chemistry and artificial intelligence, the full spectrum of this compound's capabilities is only beginning to be realized.